Cas no 54302-44-2 (Carococculine)

• Product Name: Carococculine
• CAS No: 54302-44-2
• MF: C₁₉H₂₃NO₅
• MW: 345.3927
• CID: 2187958
• PubChem ID: 123131988
• Update Time: 2024-02-29

Carococculine Chemical and Physical Properties

Names and Identifiers

• 7,8-Didehydro-4,7-dihydroxy-3,8-dimethoxy-17-methylmorphinan-6-one
• Carococculine
• Morpholinan-6-one, 7,8-didehydro-4,7-dihydroxy-3,8-dimethoxy-17-methyl-
• 54302-44-2

• Inchi： InChI=1S/C19H23NO5/c1-20-7-6-19-9-12(21)16(22)18(25-3)15(19)11(20)8-10-4-5-13(24-2)17(23)14(10)19/h4-5,11,15,22-23H,6-9H2,1-3H3/t11-,15-,19-/m1/s1
• InChI Key： OTYKXNWPUNSPSI-PRIMNGNOSA-N
• SMILES： CN1CCC23CC(=O)C(=C(C2C1CC4=C3C(=C(C=C4)OC)O)OC)O

Computed Properties

• Exact Mass: 345.15762283g/mol
• Monoisotopic Mass: 345.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 79.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans Morphinans
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans